Cas no 412301-06-5 (1,2-oxazole-3,5-diamine)

• Product name: 1,2-oxazole-3,5-diamine
• CAS No: 412301-06-5
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 2191678
• PubChem ID: 12842107

1,2-oxazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• Isoxazole-3,5-diamine
• 1,2-oxazole-3,5-diamine
• 3,5-Isoxazolediamine, AldrichCPR
• DB-297697
• EN300-145612
• DTXSID50511257
• 3,5-isoxazolediamine
• 412301-06-5
• AKOS005229109
• MFCD02181094

• Inchi： InChI=1S/C3H5N3O/c4-2-1-3(5)7-6-2/h1H,5H2,(H2,4,6)
• InChI Key： IBIBVXBQQRMTRC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 99.043261792Da
• Monoisotopic Mass: 99.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,2-oxazole-3,5-diamine

Recent Advances in the Study of 1,2-Oxazole-3,5-diamine (CAS: 412301-06-5) and Its Applications in Chemical Biology and Medicine

The compound 1,2-oxazole-3,5-diamine (CAS: 412301-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by an oxazole ring with two amine substituents, has been explored for its role in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a building block for the synthesis of bioactive molecules, with promising results in both in vitro and in vivo models.

One of the key areas of research involving 1,2-oxazole-3,5-diamine is its application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the development of selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,2-oxazole-3,5-diamine exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also revealed that these compounds could overcome resistance mechanisms observed in certain cancer cell lines, making them promising candidates for further preclinical evaluation.

In addition to its role in oncology, 1,2-oxazole-3,5-diamine has shown potential in antimicrobial research. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel oxazole-based compounds with broad-spectrum antibacterial activity. The researchers found that the diamine moiety was crucial for binding to bacterial enzymes involved in cell wall synthesis, leading to significant inhibition of bacterial growth. These findings suggest that 1,2-oxazole-3,5-diamine derivatives could serve as a foundation for developing new antibiotics, particularly in the face of rising antibiotic resistance.

The synthetic accessibility of 1,2-oxazole-3,5-diamine has also been a focus of recent investigations. A 2024 study in Organic Letters presented an efficient, one-pot synthesis method for this compound, utilizing readily available starting materials and mild reaction conditions. This advancement is expected to facilitate the large-scale production of 1,2-oxazole-3,5-diamine and its derivatives, accelerating their translation into clinical applications. The study also highlighted the compound's stability under physiological conditions, a critical factor for its suitability as a drug candidate.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1,2-oxazole-3,5-diamine-based compounds. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to ensure their success in clinical trials. Ongoing research is exploring various structural modifications, including the introduction of solubilizing groups and prodrug strategies, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further progress in this area.

In conclusion, 1,2-oxazole-3,5-diamine (CAS: 412301-06-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with recent advances in synthetic methodologies, underscore its potential as a key player in drug discovery. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential. This compound is poised to make significant contributions to the development of next-generation therapeutics, particularly in areas with unmet medical needs.